Cas no 13081-32-8 (tert-Butyl D-leucinate hydrochloride)

• Product Name: tert-Butyl D-leucinate hydrochloride
• CAS No: 13081-32-8
• MF: C₁₀H₂₂ClNO₂
• MW: 223.74018239975
• MDL: MFCD00083642
• CID: 133564
• PubChem ID: 44629930
• Update Time: 2025-05-21

tert-Butyl D-leucinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Leucine,1,1-dimethylethyl ester, hydrochloride (1:1)
• D-LEUCINE T-BUTYL ESTER HYDROCHLORIDE
• D-Leucine tert-Butyl Ester Hydrochloride
• D-LEU-O-TERT-BU HCL
• H-D-Leu-OtBu HCl
• H-D-Leu-OtBu hydrochloride
• H-D-Leu-otbu hcl
• H-D-Leu-OtBu.HCl
• H-D-Leu-OtBu•HCl
• H-D-Leu-OtBu·HCl
• (R)-2-Amino-4-methylpentanoic acid tert-butyl ester hydrochloride salt
• H-D-LEU-OBUT HCL
• D-LEUCINE-OTBU HCL
• D-Leucine T-butyl ester. HCL
• D-LEUCINE T-BUTYL ESTER HYDROCHLORIDE SALT
• D-Leucine, 1,1-diMethylethyl ester, hydrochloride
• (R)-2-amino-4-methyl-pentanoic acid t-butyl ester hydrochloride
• tert-Butyl D-leucinate hydrochloride
• AKOS015908565
• DS-1378
• HY-W013686
• H-D-Leu-OtBu. HCl
• CS-W014402
• SCHEMBL3937498
• A806154
• 13081-32-8
• (R)-TERT-BUTYL 2-AMINO-4-METHYLPENTANOATE HCL
• AKOS015847183
• J-300170
• AM81883
• (R)-tert-Butyl 2-amino-4-methylpentanoate hydrochloride
• tert-butyl (2R)-2-amino-4-methylpentanoate hydrochloride
• MFCD00083642
• J-005882
• D-Leucine tert.butyl ester hydrochloride
• RFUWRXIYTQGFGA-DDWIOCJRSA-N
• (r)-2-amino-4-methyl-pentanoic acid tert-butyl ester hydrochloride salt
• H-D-Leu-OtBu hydrochloride, AldrichCPR
• D-Leucine t-butyl ester hydrochloride (H-D-Leu-OtBu.HCl)
• D-Leucine,1,1-dimethylethyl ester,hydrochloride(1:1)
• L0196
• EN300-106814
• tert-butyl (2R)-2-amino-4-methylpentanoate;hydrochloride
• Q-101706
• tert-Butyl D-leucinate hydrochloride (1:1)
• DA-58422
• L-Leucine tert-butyl ester hydrochloride

• MDL： MFCD00083642
• Inchi： 1S/C10H21NO2.ClH/c1-7(2)6-8(11)9(12)13-10(3,4)5;/h7-8H,6,11H2,1-5H3;1H/t8-;/m1./s1
• InChI Key： RFUWRXIYTQGFGA-DDWIOCJRSA-N
• SMILES： Cl.O(C([C@@H](CC(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.134
• Monoisotopic Mass: 223.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: -19 ° (C=2, EtOH)
• PSA: 52.32000
• LogP: 3.20380
• Vapor Pressure: No data available

tert-Butyl D-leucinate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on tert-Butyl D-leucinate hydrochloride

Comprehensive Guide to tert-Butyl D-leucinate hydrochloride (CAS No. 13081-32-8): Properties, Applications, and Market Insights

tert-Butyl D-leucinate hydrochloride (CAS No. 13081-32-8) is a specialized chiral amino acid derivative widely used in pharmaceutical synthesis, peptide chemistry, and biochemical research. This white to off-white crystalline powder, with a molecular formula of C₁₀H₂₂ClNO₂, has gained significant attention due to its role as a protected form of D-leucine, offering unique stereochemical advantages in asymmetric synthesis. The tert-butyl ester group provides enhanced stability during reactions while allowing selective deprotection under mild acidic conditions.

In recent years, the demand for enantiomerically pure intermediates like tert-Butyl D-leucinate hydrochloride has surged, driven by the pharmaceutical industry's focus on targeted drug development and personalized medicine. Researchers frequently search for "D-leucine derivatives in peptide synthesis" or "chiral building blocks for API production," reflecting the compound's importance in modern drug discovery. Its applications extend to the synthesis of GPCR-targeting therapeutics, anticancer peptides, and metabolic disorder treatments, aligning with current healthcare trends.

The physicochemical properties of 13081-32-8 make it particularly valuable in laboratory settings. With a melting point range of 195-200°C and good solubility in polar solvents like water, methanol, and DMF, it offers practical handling advantages. Analytical techniques such as HPLC purity testing (typically >98%) and chiral chromatography verification are standard quality control measures, addressing common purchaser concerns about "how to test tert-Butyl D-leucinate hydrochloride purity." The compound's stability under nitrogen atmosphere meets stringent GMP-grade material requirements for pharmaceutical applications.

From a market perspective, the global amino acid derivatives market (projected to reach $XX billion by 2028) shows increasing preference for D-configuration amino acids like this derivative. Industry reports highlight growing applications in next-generation peptide drugs and bioconjugation technologies, with manufacturers expanding production capacities to meet research and commercial demand. Regulatory-compliant documentation including Certificate of Analysis and MSDS ensures smooth international trade, a frequent consideration for bulk purchasers searching for "tert-Butyl D-leucinate hydrochloride suppliers."

In biomedical research, this compound enables critical studies on protein-protein interactions and enzyme specificity. Recent publications demonstrate its utility in developing SARS-CoV-2 protease inhibitors and neuroprotective compounds, connecting to trending research topics. The hydrochloride salt form improves crystallinity and storage stability compared to free amino acid forms, addressing common formulation challenges noted in queries about "amino acid derivative stability solutions."

Technical handling of CAS 13081-32-8 requires standard laboratory precautions - storage at 2-8°C in sealed containers protects against moisture absorption and decomposition. Synthetic chemists value its compatibility with solid-phase peptide synthesis (SPPS) protocols and Fmoc/tBu protection strategies, frequently searched techniques in peptide chemistry forums. The compound's low hygroscopicity compared to other amino acid salts reduces weighing errors, a practical advantage for laboratory workflows.

Emerging applications in PET tracer development and diagnostic probe synthesis utilize tert-Butyl D-leucinate hydrochloride as a precursor for radiolabeled compounds, reflecting the intersection of pharmaceutical chemistry and medical imaging technologies. This aligns with increasing searches for "amino acids in molecular imaging" and "chiral precursors for diagnostics." The compound's scalable synthesis route from D-leucine ensures consistent supply chain reliability, a key factor for commercial users.

Quality benchmarks for pharmaceutical-grade 13081-32-8 typically include specifications like ≤0.5% residual solvents, ≤1.0% total impurities, and ≥99.0% chiral purity. These parameters address frequent buyer inquiries about "specifications for peptide synthesis reagents." Advanced characterization techniques including NMR spectroscopy and mass spectrometry confirm structural integrity, while elemental analysis verifies stoichiometric composition - all critical data points for research applications requiring precise molecular control.

The environmental profile of tert-Butyl D-leucinate hydrochloride shows favorable biodegradability characteristics compared to synthetic aromatic compounds, responding to growing industry emphasis on green chemistry principles. Waste stream management follows standard protocols for amino acid derivatives, with neutralization recommended for aqueous disposal. These considerations appear in increasing searches for "sustainable peptide synthesis reagents" and "eco-friendly chiral building blocks," reflecting shifting industry priorities.

Looking forward, innovation in continuous flow chemistry applications and enzymatic resolution techniques promise to enhance the production efficiency of D-configuration amino acid derivatives like this compound. These developments address two persistent market needs: cost reduction for large-scale applications and improved sustainability profiles. As the scientific community continues exploring structure-activity relationships in peptide therapeutics, tert-Butyl D-leucinate hydrochloride (CAS No. 13081-32-8) remains a versatile tool enabling discoveries across multiple therapeutic areas.